2-{4-[(3-Methylbutan-2-yl)amino]phenyl}ethan-1-ol

• Molecular Formula: C13H21NO
• Molecular Weight: 207.31 g/mol
• SMILES: CC(C)C(C)NC1=CC=C(C=C1)CCO
• InChI: InChI=1S/C13H21NO/c1-10(2)11(3)14-13-6-4-12(5-7-13)8-9-15/h4-7,10-11,14-15H,8-9H2,1-3H3
• InChIKey: JGFQWLWUOQMDOC-UHFFFAOYSA-N

Baseline Characterization of 2-{4-[(3-Methylbutan-2-yl)amino]phenyl}ethan-1-ol for Procurement Decisions

2-{4-[(3-Methylbutan-2-yl)amino]phenyl}ethan-1-ol (CAS 1249746-42-6; MF C₁₃H₂₁NO; MW 207.31 g/mol) is a para-substituted N-alkyl-phenylethanolamine derivative classified as a secondary amino alcohol. This compound is available as a research intermediate from multiple reputable vendors with a typical purity specification of ≥95% . It features a branched 3-methylbutan-2-yl substituent on the aniline nitrogen, distinguishing it from simpler N-alkyl or N-sec-butyl analogs. Despite its structural similarity to clinically investigated β-adrenergic phenylethanolamines (e.g., amiterol), primary literature and bioactivity data specific to this compound remain extremely limited, and no direct head-to-head pharmacological studies have been identified in peer-reviewed journals [1].

1

Branched N-alkyl phenylethanolamine scaffold for research intermediate use

2

Research-grade purity specification as a custom synthetic intermediate

3

Limited bioactivity data; selection should be guided by structural and SAR rationale

• [1] Labrid, C.; Rocher, I.; Guery, O. Structure-Activity Relationships for Beta-Adrenergic Agonists Show That a Secondary Amine in the Phenylethanolamine Side Chain Is Essential for Receptor Stimulation. Socolar. https://www.socolar.com (accessed 2026-05-05). View Source

Why In-Class Substitution Fails: The Critical Role of N-Alkyl Branching in Phenylethanolamine Derivatives

Phenylethanolamine derivatives cannot be casually interchanged because even subtle modifications of the N-alkyl substituent can profoundly shift receptor affinity, intrinsic efficacy, and metabolic stability. Structure-activity relationship (SAR) analyses consistently demonstrate that a secondary amine in the phenylethanolamine side chain is essential for β-adrenergic receptor stimulation, but the specific steric and lipophilic character of the N-alkyl group dictates selectivity between β₁ and β₂ subtypes and determines susceptibility to oxidative N-dealkylation [1]. The 3-methylbutan-2-yl group on the target compound introduces a branched chiral center absent in linear N-alkyl analogs, which may alter hydrogen-bonding geometry, steric complementarity with the receptor binding pocket, and CYP450-mediated metabolism. Therefore, assuming functional equivalence with a sec-butyl, tert-butyl, or linear alkyl analog without empirical verification risks misleading structure-activity conclusions and procurement errors.

Receptor fit

N-alkyl branching pattern may shift beta-adrenergic receptor subtype selectivity compared to linear or sec-butyl analogs.

Chiral complexity

The 3-methylbutan-2-yl group introduces a second stereogenic center absent in simpler N-alkyl derivatives, altering potential enantiomer profiles.

Metabolic stability

Branched alkyl substitution may influence CYP-mediated N-dealkylation; microsomal stability data cannot be extrapolated from straight-chain analogs.

• [1] Labrid, C.; Rocher, I.; Guery, O. Structure-Activity Relationships for Beta-Adrenergic Agonists Show That a Secondary Amine in the Phenylethanolamine Side Chain Is Essential for Receptor Stimulation. Socolar. Also indexed at scienceplus.abes.fr. View Source

Quantitative Differentiation Evidence for 2-{4-[(3-Methylbutan-2-yl)amino]phenyl}ethan-1-ol Versus Closest Analogs

Predicted Lipophilicity (LogP) Comparison: 3-Methylbutan-2-yl vs. sec-Butyl in Amiterol

The predicted octanol-water partition coefficient (LogP) for 2-{4-[(3-methylbutan-2-yl)amino]phenyl}ethan-1-ol is 2.68, compared to 2.66 for the clinically investigated analog amiterol (1-(4-aminophenyl)-2-(sec-butylamino)ethanol), a difference of only +0.02 log units . Both values were generated by the same in silico prediction methodology, ensuring internal consistency. This marginal difference indicates virtually identical intrinsic lipophilicity and passive membrane permeability between the two compounds, implying that any observed pharmacological divergence must arise from steric or electronic effects of the additional methyl branch rather than from bulk partitioning behavior.

Predicted Lipophilicity (LogP)

Class-level inference

Target LogP 2.68 vs amiterol 2.66; Δ +0.02

Near-identical LogP suggests comparable passive permeability; selectivity differences must stem from steric effects.

In silico prediction; no experimental partition coefficient available.

Evidence Dimension	Predicted octanol-water partition coefficient (LogP)
Target Compound Data	LogP 2.6778 (in silico prediction)
Comparator Or Baseline	Amiterol (1-(4-aminophenyl)-2-(sec-butylamino)ethanol, CAS 54063-25-1) LogP 2.6624 (in silico prediction)
Quantified Difference	+0.0154 log units (0.6% relative increase in lipophilicity)
Conditions	In silico prediction; methodology consistent across both compounds (ACD/Labs or equivalent consensus algorithm as reported by Chemsrc and Leyan)

Why This Matters

For procurement, this predicts that the compound will exhibit passive membrane permeability equivalent to amiterol, but the branched alkyl chain may confer differential metabolic stability or receptor subtype selectivity that cannot be inferred from LogP alone.

Molecular Weight and Hydrogen-Bond Donor/Acceptor Profile vs. Closest Commercial Analogs

The target compound (MW 207.31, 2 H-bond donors, 2 H-bond acceptors) is heavier by 14.02 Da (+0.9%) than amiterol (MW 208.30; note that amiterol contains an additional nitrogen contributing to MW) and by 1.0 Da compared to 2-[sec-butyl(phenyl)amino]ethanol (MW 193.28) [1]. The H-bond donor/acceptor count (2/2) is identical to that of amiterol and most N-alkyl-phenylethanolamines, indicating no advantage in aqueous solubility. The key differentiation lies in the number of heavy atoms (15 vs. 14 for the sec-butyl analog) and the presence of two stereogenic carbons (3-methylbutan-2-yl) versus one (sec-butyl), which doubles the potential enantiomeric complexity.

MW & H-Bond Profile

Class-level inference

Target MW 207.31 vs sec-butyl analog 193.28 (+14 Da); identical HBD/HBA (2/2)

Additional methyl branch may reduce aqueous solubility relative to linear/ sec-butyl analogs.

Calculated values; experimental solubility data not reported.

Evidence Dimension	Molecular weight and H-bond donor/acceptor counts
Target Compound Data	MW 207.31 g/mol; HBD 2; HBA 2; Heavy atoms 15
Comparator Or Baseline	Amiterol: MW 208.30 g/mol; HBD 2; HBA 2; Heavy atoms 15. 2-[sec-Butyl(phenyl)amino]ethanol (CAS 25012-18-4): MW 193.28 g/mol; HBD 2; HBA 2; Heavy atoms 14
Quantified Difference	MW difference vs. sec-butyl analog: +14.03 Da (+7.3%); vs. amiterol: −0.99 Da (−0.5%)
Conditions	Calculated from molecular formula; vendor-reported data

Why This Matters

The increased heavy-atom count and additional methyl branch may reduce aqueous solubility relative to the sec-butyl analog, an important consideration for formulation or in vitro assay design; procurement decisions must account for this physicochemical distinction.

• [1] Japan Chemicals Collaborative Knowledge Database (NITE). 2-[sec-Butyl(phenyl)amino]ethanol, CAS 25012-18-4. MF: C₁₂H₁₉NO; MW: 193.28. View Source

Purity Specification: Quantitative Baseline for Procurement in the Absence of Pharmacopeial Standards

The target compound is commercially sourced with a minimum purity of 95% (HPLC or equivalent), as reported by AKSci, CymitQuimica (Biosynth), and Leyan . In contrast, the non-aminated parent compound 2-(4-aminophenyl)ethanol is routinely available at ≥97–98% purity, reflecting its greater commercial maturity [1]. The 95% purity specification places the target compound in the typical range for research-grade custom intermediates and must be factored into any quantitative bioassay interpretation, as 5% unidentified impurities may introduce confounding biological activity.

Commercial Purity

Supporting evidence

Target ≥95% (HPLC) vs parent aniline ≥97–98% (GC/HPLC)

Research-grade purity typical of custom intermediates; impurity profile may require user validation.

Vendor certificates of analysis; analytical method varies by supplier.

Evidence Dimension	Minimum commercial purity specification
Target Compound Data	≥95% (HPLC)
Comparator Or Baseline	2-(4-Aminophenyl)ethanol (CAS 104-10-9): ≥97–98% (GC/HPLC)
Quantified Difference	At least 2–3 percentage points lower purity than the parent aniline
Conditions	Vendor certificates of analysis; analytical method varies by supplier

Why This Matters

For procurement, the 95% purity floor mandates that users either accept the inherent impurity profile or budget for additional purification; this differentiates the compound from higher-purity, more established analogs.

• [1] Fisher Scientific. 2-(4-Aminophenyl)ethanol, 97%, CAS 104-10-9. https://www.fishersci.ca (accessed 2026-05-05). View Source

Potential Phenylethanolamine N-Methyltransferase (PNMT) Inhibitory Activity: Class-Level Inference from a Structurally Related Compound

A structurally related compound (BDBM50367284; CHEMBL291584) that shares the phenylethanolamine core with a secondary amine substituent showed a PNMT inhibitory Ki of 1.11 × 10⁶ nM (i.e., ~1.11 mM) against bovine PNMT in a radiochemical assay [1]. This Ki value indicates negligible binding affinity (millimolar range) and serves as a class-level baseline: N-alkyl-phenylethanolamines with simple branched alkyl groups are unlikely to exhibit meaningful PNMT inhibition. The target compound, bearing a 3-methylbutan-2-yl group, is predicted to fall within the same low-affinity range. No direct PNMT data exist for the target compound itself.

PNMT Inhibition (Class-level)

Class-level inference

Structural analog Ki = 1.11 mM; target predicted inactive

May support use as a negative control in PNMT assays, pending empirical confirmation.

No direct data; inference from BDBM50367284 radiochemical assay.

Evidence Dimension	PNMT inhibitory constant (Ki)
Target Compound Data	No direct data available; predicted Ki > 1 mM based on structural analogy
Comparator Or Baseline	BDBM50367284 (CHEMBL291584): Ki = 1.11 × 10⁶ nM (1.11 mM) against bovine PNMT
Quantified Difference	Not quantifiable for target; comparator Ki indicates marginal activity
Conditions	In vitro radiochemical assay using bovine phenylethanolamine N-methyltransferase (PNMT); source: BindingDB entry for BDBM50367284

Why This Matters

For users considering this compound as a PNMT probe, the class-level evidence strongly suggests it will be inactive; procurement should be driven by alternative rationale (e.g., synthetic intermediate, analytical standard) rather than PNMT pharmacology.

• [1] BindingDB. BDBM50367284 (CHEMBL291584). Ki: 1.11E+6 nM against Phenylethanolamine N-Methyltransferase (PNMT). https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50367284 (accessed 2026-05-05). View Source

Highest-Confidence Application Scenarios for 2-{4-[(3-Methylbutan-2-yl)amino]phenyl}ethan-1-ol Based on Available Evidence

Synthetic Intermediate for N-Alkyl-Phenylethanolamine Libraries in β-Adrenergic Research

Given its structural homology to the β-adrenergic pharmacophore core (secondary amine, ethanol side chain, para-substituted phenyl ring), this compound serves as a logical advanced intermediate for the synthesis of focused libraries exploring the effect of branched N-alkyl substituents on β₁/β₂ selectivity. The predicted LogP parity with amiterol (2.68 vs. 2.66) suggests that any selectivity gains observed in screening will be attributable to steric complementarity rather than passive distribution differences.

Physicochemical Probe for Evaluating the Impact of Alkyl Branching on Permeability and Metabolic Stability

The 3-methylbutan-2-yl group introduces a degree of steric shielding around the secondary amine nitrogen that is absent in linear or sec-butyl analogs. This compound can be used as a matched molecular pair with amiterol or 2-[sec-butyl(phenyl)amino]ethanol to dissect the contribution of a single methyl branch to microsomal stability, CYP450 isoform susceptibility, and Caco-2 permeability [1].

Analytical Reference Standard for Method Development and Impurity Profiling

With a defined purity specification of ≥95% , the compound is suitable as a reference standard for developing HPLC or LC-MS methods aimed at detecting and quantifying N-alkyl-phenylethanolamine intermediates in reaction mixtures. Its retention time and mass spectral fragmentation pattern can serve as benchmarks for related analogs with longer or branched alkyl chains.

Negative Control for PNMT Inhibition Assays

Based on class-level PNMT inhibition data showing millimolar Ki values for structurally related phenylethanolamines [2], this compound is predicted to be essentially inactive against PNMT. It can therefore be employed as a negative control (vehicle or inactive comparator) in PNMT screening campaigns, provided that its lack of activity is empirically confirmed in the user's specific assay system.

Application

Selection Property

Validation Focus

Synthetic intermediate for β-adrenergic libraries

Branched N-alkyl scaffold mimicking β-adrenergic pharmacophore core

Verify receptor subtype selectivity in screening assays

Physicochemical probe for alkyl branching effects

Steric shielding of secondary amine by 3-methylbutan-2-yl group

Compare microsomal stability and permeability with matched linear/sec-butyl analogs

Analytical reference standard for method development

Defined purity specification and unique retention/mass profile

Establish chromatographic and MS fragmentation benchmarks

Negative control for PNMT inhibition assays

Predicted PNMT inactivity based on class-level SAR

Empirically confirm lack of PNMT inhibition in user-specific assay system

• [1] Labrid, C. et al. SAR of beta-adrenergic agonists (Socolar), as cited in Section 2. View Source
• [2] BindingDB BDBM50367284 as cited in Section 3, Evidence 4. View Source